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Spectral Data of Dendrobane Alkaloids

The table below consolidates the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for

dendrobine and related compounds from the search results.

Compound Name
Type of
Data

Key Data and Observations
Source
Organism

Dendrobine General
Info

A sesquiterpene alkaloid isolated from
Dendrobium nobile Lindl. guided by a yeast

replicative lifespan assay. [1]

Dendrobium
nobile Lindl. [1]

¹H NMR Solvent: CDCl₃. Spectra were obtained on a

Bruker AV III-500 spectrometer. [1]

HR ESI-
TOF-MS

Data were obtained using an Agilent 6224A

LC/MS system. [1]

Holacurtine (36) Mass
Spectra

The pregnane aglycone fragment was

detected as the base peak. [2]

Holarrhena
curtisii [2]

¹³C NMR The D-cymaropyranose sugar unit was

readily identified. [2]
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Compound Name
Type of
Data

Key Data and Observations
Source
Organism

Holacurtinol (40) Mass
Spectra

Showed fragments from successive losses

of two H₂O molecules, suggesting two
hydroxyl groups. [2]

Holarrhena
curtisii [2]

N-
Demethylholacurtine
(37)

NMR The ¹H NMR signal for H(17) appeared as a
doublet of doublets at δ 2.9 (J=9, 4.5 Hz),

indicating α-stereochemistry. [2]

Holarrhena
curtisii [2]

17-epi-Holacurtine
(38)

¹H NMR The H(17) signal appeared as a triplet at δ

3.25 (J=9 Hz), indicating a change in
stereochemistry at C(17) to β. [2]

Holarrhena
curtisii [2]

NOE Data Irradiation of the H(17) signal caused
enhancement of the C(18) methyl signal,

confirming the β-stereochemistry. [2]

Experimental Protocols and Workflows

The research on dendrobine involved a multi-step process from isolation to mechanistic studies. The

following diagram outlines the key experimental workflow based on the study of its anti-aging activity [1].
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Isolation & Characterization

Mechanistic Studies

Start: Plant Material
(D. nobile)

Isolation & Purification

Compound Characterization
(NMR, HR-MS)

Activity Screening
(Yeast Replicative Lifespan Assay)

Mechanism of Action Studies

Oxidative Stress Assays
(ROS, MDA, SOD/CAT/GPx activity)

Autophagy Assays
(GFP-Atg8 processing)

Genetic Studies
(Δsod1, Δrim15, etc. mutants)

Protein Analysis
(Sch9 phosphorylation, 

Rim15/Msn2 nuclear translocation)
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Conclusion: Anti-aging activity
via Sch9/Rim15/Msn2 pathway

Click to download full resolution via product page

Experimental workflow for dendrobine's anti-aging activity investigation [1].

Key Methodological Details

Isolation & Characterization: The active compound dendrobine was isolated from Dendrobium
nobile Lindl. using bioassay-guided fractionation with a yeast replicative lifespan assay. Structure
elucidation was performed using ¹H NMR and High-Resolution Mass Spectrometry (HR ESI-TOF-MS)

[1].
Biological Activity Screening: The anti-aging activity was primarily evaluated using K6001 yeast
replicative lifespan assays and chronological lifespan assays in YOM36 yeast [1].
Mechanism of Action Studies:

Oxidative Stress Parameters: Levels of reactive oxygen species (ROS) and malondialdehyde
(MDA) were measured. Activities and gene expression of antioxidant enzymes (SOD, CAT,

GPx) were analyzed [1].
Autophagy Detection: A YOM38 yeast strain expressing GFP-Atg8 was used. Autophagy

occurrence was detected by monitoring the cleavage and release of stable GFP by vacuolar
hydrolases [1].

Genetic Validation: Lifespan assays were repeated using various gene deletion mutants (e.g.,
Δsod1, Δcat, Δrim15) to confirm the involvement of specific pathways [1].

Protein-Level Analysis: Western blot was used to monitor the inhibition of Sch9
phosphorylation. Nuclear translocation of transcription factors Rim15 and Msn2 was

determined, likely via microscopy or subcellular fractionation [1].

Signaling Pathway and Molecular Mechanism

Dendrobine extends yeast lifespan by modifying oxidative stress and autophagy through the

Sch9/Rim15/Msn2 signaling pathway [1]. The following diagram illustrates this mechanism.
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Proposed signaling pathway for dendrobine's anti-aging effects in yeast [1].

Key Insights for Researchers

Promising Mechanism: Dendrobine's action through the Sch9/Rim15/Msn2 pathway is significant

as it is a conserved longevity pathway, downstream of TORC1, suggesting potential relevance in
higher organisms [1].

Oxidative Stress & Autophagy: The compound doesn't just act on a single target but modulates two
key aging-related processes: oxidative stress defense and autophagy [1].

SAR Potential: While specific Structure-Activity Relationship (SAR) studies on dendrobane alkaloids
were not found, the general principles of SAR are crucial for drug discovery [3]. Systematic

modifications (e.g., of hydroxyl groups) could help identify key functional groups for bioactivity [4].
Technical Considerations: The use of yeast genetic mutants was critical in deconvoluting the

complex mechanism. For NMR-based binding studies, techniques like STD-NMR or WaterLOGSY
could be considered for future work to directly observe dendrobine's interaction with potential protein

targets [5].
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[https://www.smolecule.com/products/b623266#dendrobane-nmr-spectroscopy-and-mass-

spectrometry-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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